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Compound of Interest

Compound Name: 2-Chloro-6-hydroxybenzaldehyde

Cat. No.: B095410 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This guide provides essential safety and logistical

information for the proper disposal of 2-Chloro-6-hydroxybenzaldehyde (CAS No: 18362-30-

6), ensuring compliance with safety regulations and promoting a secure laboratory

environment.

I. Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle 2-Chloro-6-hydroxybenzaldehyde with appropriate

personal protective equipment (PPE). This compound is classified as a combustible solid and

presents specific health hazards.

Recommended PPE:

Eye/Face Protection: Wear tightly fitting safety goggles.

Skin Protection: Use impervious gloves and a lab coat.

Respiratory Protection: Handle in a well-ventilated area or a fume hood to avoid inhaling

dust.

In case of accidental release, prevent the substance from entering drains.[1] Spills should be

swept up and collected in a suitable, closed container for disposal.[2]
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II. Waste Classification and Disposal Route
As a halogenated organic compound, 2-Chloro-6-hydroxybenzaldehyde must be treated as

hazardous waste. It should not be disposed of down the drain or mixed with non-hazardous

waste. The primary and recommended disposal method is incineration at an approved and

licensed hazardous waste disposal facility.[2][3]

Hazard Profile Summary:

Hazard Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.

Serious Eye Damage H318 Causes serious eye damage.

Disposal Precautionary

Statement
P501

Dispose of contents/container

to an approved waste disposal

plant.

Source: Sigma-Aldrich Safety Data Sheet

III. Step-by-Step Disposal Protocol
Segregation: Keep waste 2-Chloro-6-hydroxybenzaldehyde separate from other waste

streams. It must be collected in a designated "Halogenated Organic Waste" container.

Containerization: Use a clearly labeled, sealed, and suitable container for collection. The

label should include the chemical name and associated hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[2]

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

environmental disposal service. Adhere to all local, regional, and national regulations for

hazardous waste transport and disposal.[2]

IV. Experimental Protocols: Spill Management
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While specific experimental protocols for the chemical neutralization of 2-Chloro-6-
hydroxybenzaldehyde for disposal are not readily available, a clear protocol for managing

spills is essential for laboratory safety.

Spill Cleanup Protocol:

Evacuate and Ventilate: Ensure the spill area is well-ventilated. If the spill is large, evacuate

unnecessary personnel.

Containment: Use an inert absorbent material, such as sand or earth, to contain the spill.

Collection: Carefully sweep up the absorbed material and place it into a designated, sealed

container for hazardous waste.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: The container with the collected spill waste must be disposed of as hazardous

waste, following the procedures outlined above.

V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-6-hydroxybenzaldehyde.
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Start: Have 2-Chloro-6-
hydroxybenzaldehyde Waste

Is the material a spill or
contaminated with other substances?

Contain with inert absorbent.
Collect in a sealed, labeled container.

Yes

Collect in a dedicated and
labeled 'Halogenated Organic Waste' container.

No

Store waste container in a cool,
dry, and well-ventilated area.

Contact licensed hazardous
waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Disposal workflow for 2-Chloro-6-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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